
Technical Data Summary for Fmoc-Protected
Sarcosine Derivatives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fmoc-N(Me)-Sar10

Cat. No.: B12388722 Get Quote

This document provides the Chemical Abstracts Service (CAS) number and molecular weight

for Fmoc-N(Me)-Sar-OH and its decapeptide derivative, Fmoc-N(Me)-Sar10. This information

is intended for researchers, scientists, and professionals in drug development who utilize these

reagents in peptide synthesis and other advanced applications.

The data is presented in a structured format to facilitate easy reference and comparison.

Core Data Presentation
The table below summarizes the key quantitative data for the two sarcosine derivatives.

Compound
Name

Synonyms CAS Number
Molecular
Weight ( g/mol
)

Molecular
Formula

Fmoc-N(Me)-

Sar-OH

Fmoc-Sar-OH,

Fmoc-N-

methylglycine

77128-70-2[1][2] 311.33[1] C₁₈H₁₇NO₄

Fmoc-N(Me)-

Sar10
Fmoc-Sar10 2375600-56-7 951.03 C₄₅H₆₂N₁₀O₁₃

Experimental Protocols and Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b12388722?utm_src=pdf-interest
https://www.benchchem.com/product/b12388722?utm_src=pdf-body
https://www.sigmaaldrich.com/KR/en/product/aldrich/47595
https://www.chemimpex.com/products/02653
https://www.sigmaaldrich.com/KR/en/product/aldrich/47595
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The request for detailed experimental protocols and signaling pathway diagrams is not

applicable to the scope of this document, which is focused on providing specific identifying

information (CAS number and molecular weight) for chemical compounds.

To clarify the relationship between the two molecules, the following diagram illustrates that

Fmoc-N(Me)-Sar10 is a polymer composed of ten N-methylsarcosine (Sar) units, with a

terminal Fmoc protecting group. Fmoc-N(Me)-Sar-OH is the monomeric unit.

Monomer Decapeptide

Fmoc-N(Me)-Sar-OH Fmoc-N(Me)-Sar10Polymerization (10 units)

Click to download full resolution via product page

Relationship between Fmoc-N(Me)-Sar-OH and Fmoc-N(Me)-Sar10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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